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Compound of Interest

Compound Name: DAO-IN-2

Cat. No.: B1230395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

DAO-IN-2, a potent D-amino acid oxidase (DAO) inhibitor. Adherence to these guidelines is

crucial for ensuring the stability, solubility, and optimal performance of the compound in various

experimental settings.

Introduction
DAO-IN-2 is a small molecule inhibitor of D-amino acid oxidase (DAO), an enzyme responsible

for the oxidative deamination of D-amino acids.[1] By inhibiting DAO, DAO-IN-2 can increase

the levels of D-serine, a co-agonist at the N-methyl-D-aspartate (NMDA) receptor, making it a

valuable tool for studying the role of DAO and D-serine in psychiatric and neurological

disorders.[1] Accurate and consistent preparation of DAO-IN-2 stock solutions is the first critical

step in obtaining reliable and reproducible experimental results.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for DAO-IN-2 are summarized

in the table below.
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Property Value Reference

Molecular Weight 167.19 g/mol [2]

h-DAO IC₅₀ 245 nM [1]

CHO cells expressing human

DAO IC₅₀
144.6 nM [1]

CHO cells expressing rat DAO

IC₅₀
113.9 nM [1]

Solubility in DMSO ≥ 12.5 mg/mL (74.8 mM) [1]

Storage of Powder -20°C for 3 years [2]

Storage of Stock Solution in

Solvent

-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocols
Materials and Equipment

DAO-IN-2 powder

Dimethyl sulfoxide (DMSO), anhydrous

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% sodium chloride)

20% (w/v) Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in Saline

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer
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Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Always handle DAO-IN-2 powder and solutions in a well-ventilated area, preferably a

chemical fume hood.

Wear appropriate PPE, including safety glasses, gloves, and a lab coat, to avoid skin and

eye contact.[3][4][5]

Refer to the specific Safety Data Sheet (SDS) for DAO-IN-2 for comprehensive safety

information. In the absence of a specific SDS, handle with the caution accorded to all novel

chemical entities.

Preparation of a 12.5 mg/mL Primary Stock Solution in
DMSO
This primary stock solution is the starting point for preparing more dilute working solutions for

both in vitro and in vivo experiments.

Weighing the Compound: Accurately weigh the desired amount of DAO-IN-2 powder. For

example, to prepare 1 mL of a 12.5 mg/mL stock solution, weigh 12.5 mg of DAO-IN-2.

Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed DAO-
IN-2 powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If

precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up

to 1 month.[1]

Preparation of Working Solutions for In Vivo Studies
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For in vivo administration, DAO-IN-2 is typically formulated in a vehicle that enhances its

solubility and bioavailability. Two recommended protocols are provided below to achieve a final

concentration of at least 1.25 mg/mL.[1]

This protocol yields a clear solution with a final concentration of ≥ 1.25 mg/mL.[1]

Start with the Primary Stock: Begin with the 12.5 mg/mL DAO-IN-2 primary stock solution in

DMSO.

Add PEG300: In a sterile tube, add 100 µL of the 12.5 mg/mL DMSO stock solution to 400 µL

of PEG300. Mix thoroughly by vortexing.

Add Tween-80: To the mixture from the previous step, add 50 µL of Tween-80 and mix again

until the solution is homogeneous.

Add Saline: Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.

This protocol also yields a clear solution with a final concentration of ≥ 1.25 mg/mL.[1]

Start with the Primary Stock: Begin with the 12.5 mg/mL DAO-IN-2 primary stock solution in

DMSO.

Prepare SBE-β-CD Solution: Ensure you have a 20% (w/v) solution of SBE-β-CD in saline.

Combine Solutions: In a sterile tube, add 100 µL of the 12.5 mg/mL DMSO stock solution to

900 µL of the 20% SBE-β-CD in saline solution.

Mix: Vortex the solution until it is clear and homogeneous. The final solvent composition will

be 10% DMSO and 90% (20% SBE-β-CD in Saline).
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Caption: Mechanism of DAO-IN-2 action.
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Caption: Workflow for DAO-IN-2 stock preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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